Cas no 2306253-69-8 ((6S)-5-tert-butoxycarbonyl-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid)
(6S)-5-tert-butoxycarbonyl-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Azaspiro[2.4]heptane-5,6-dicarboxylic acid, 4-oxo-, 5-(1,1-dimethylethyl) ester, (6S)-
- (6S)-5-tert-butoxycarbonyl-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid
-
- Inchi: 1S/C12H17NO5/c1-11(2,3)18-10(17)13-7(8(14)15)6-12(4-5-12)9(13)16/h7H,4-6H2,1-3H3,(H,14,15)/t7-/m0/s1
- InChI Key: AMZQFAWWNJQYGR-ZETCQYMHSA-N
- SMILES: C1C2(C[C@@H](C(O)=O)N(C(OC(C)(C)C)=O)C2=O)C1
(6S)-5-tert-butoxycarbonyl-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3270-100MG |
(6S)-5-tert-butoxycarbonyl-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid |
2306253-69-8 | 95% | 100MG |
¥ 1,042.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3270-250MG |
(6S)-5-tert-butoxycarbonyl-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid |
2306253-69-8 | 95% | 250MG |
¥ 1,663.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3270-500MG |
(6S)-5-tert-butoxycarbonyl-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid |
2306253-69-8 | 95% | 500MG |
¥ 2,772.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3270-1G |
(6S)-5-tert-butoxycarbonyl-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid |
2306253-69-8 | 95% | 1g |
¥ 4,158.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3270-5G |
(6S)-5-tert-butoxycarbonyl-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid |
2306253-69-8 | 95% | 5g |
¥ 12,474.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3270-10G |
(6S)-5-tert-butoxycarbonyl-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid |
2306253-69-8 | 95% | 10g |
¥ 20,790.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3270-100mg |
(6S)-5-tert-butoxycarbonyl-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid |
2306253-69-8 | 95% | 100mg |
¥1043.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3270-250mg |
(6S)-5-tert-butoxycarbonyl-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid |
2306253-69-8 | 95% | 250mg |
¥1662.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3270-500mg |
(6S)-5-tert-butoxycarbonyl-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid |
2306253-69-8 | 95% | 500mg |
¥2772.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3270-1g |
(6S)-5-tert-butoxycarbonyl-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid |
2306253-69-8 | 95% | 1g |
¥4158.0 | 2024-04-22 |
(6S)-5-tert-butoxycarbonyl-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on (6S)-5-tert-butoxycarbonyl-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid
(6S)-5-tert-butoxycarbonyl-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid: A Comprehensive Overview
(6S)-5-tert-butoxycarbonyl-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid, identified by the CAS number 2306253-69-8, is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, nitrogen. The compound's structure features a spiro[2.4]heptane system, with a tert-butoxycarbonyl group at position 5 and a carboxylic acid group at position 6. The stereochemistry at position 6 is specified as S, indicating a specific spatial arrangement of the substituents.
The synthesis of this compound involves multi-step organic reactions, including protection and deprotection strategies to achieve the desired stereochemistry and functional groups. The tert-butoxycarbonyl (Boc) group is commonly used as a protecting group for amino acids and other nitrogen-containing compounds, ensuring stability during intermediate steps of synthesis. The carboxylic acid group at position 6 suggests potential for further functionalization, such as esterification or amide bond formation, which could be explored for drug delivery or bioavailability enhancement.
Recent studies have highlighted the importance of spiro compounds in drug discovery due to their unique pharmacokinetic properties and ability to modulate biological targets effectively. The presence of the Boc group in (6S)-5-tert-butoxycarbonyl... makes it a promising candidate for research into enzyme inhibitors, particularly those targeting proteases or kinases. Additionally, the spiro structure may confer enhanced stability and bioavailability compared to linear analogs.
In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests potential applications in anti-inflammatory therapies or as a lead compound for developing more potent derivatives. Furthermore, its stereochemistry at position 6 plays a critical role in determining its interaction with biological targets, emphasizing the importance of chirality in drug design.
From an analytical standpoint, the compound can be characterized using advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These methods provide insights into its molecular weight, functional groups, and three-dimensional structure, which are essential for understanding its pharmacological behavior.
Looking ahead, ongoing research aims to optimize the synthesis of this compound to improve yield and purity while maintaining its stereochemical integrity. Additionally, efforts are underway to evaluate its toxicity profile and pharmacokinetics in preclinical models, paving the way for potential clinical trials.
In conclusion, (6S)-5-tert-butoxycarbonyl... represents a valuable addition to the portfolio of spiro compounds with promising therapeutic potential. Its unique structure and functional groups make it an attractive target for further investigation in medicinal chemistry and pharmacology.
2306253-69-8 ((6S)-5-tert-butoxycarbonyl-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)